5-[(5-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: 5-[(5-methylthiophen-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C10H8N2O2S2/c1-5-2-3-6(16-5)4-7-8(13)11-10(15)12-9(7)14/h2-4H,1H3,(H2,11,12,13,14,15)
• InChI Key: ZEVOWGHEVYCZDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C=C2C(=O)NC(=S)NC2=O
• Molecular Formula: C10H8N2O2S2
• Molecular Weight: 252.3 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidinediones, including compounds like 5-[(5-Methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, often involves starting from mercaptouracil derivatives. Thio-alkylation followed by cyclization and dehydration processes are key steps in the scalable synthesis of these compounds. Late-stage functionalisation, for instance, through bromination and subsequent Suzuki-Miyaura reactions, enables access to a variety of analogues with potential bioactivity, demonstrating the versatility and adaptability of synthesis strategies for these compounds (O'Rourke et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds within the thieno[2,3-d]pyrimidinedione series is confirmed through comprehensive analytical techniques, including elemental analysis, IR, ^1H-NMR, ^13C-NMR, and EI-MS spectral analysis. These methods ensure accurate characterization of the novel compounds synthesized, providing a solid foundation for further exploration of their properties and reactivity patterns (Asiri & Khan, 2010).

Chemical Reactions and Properties

The thieno[2,3-d]pyrimidinedione core serves as a versatile scaffold for a variety of chemical reactions, including cycloaddition reactions that yield quinazoline derivatives through highly regio- and stereoselective manners. This reactivity underscores the potential for creating diverse derivatives with tailored properties for specific applications, highlighting the chemical versatility of the core structure (Noguchi et al., 1990).